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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzonitrile

Cat. No.: B1266679

For Immediate Reference: Essential Safety and Handling Protocols for Laboratory
Professionals

This document provides critical safety and logistical information for the handling of 3-Amino-4-
chlorobenzonitrile (CAS No. 53312-79-1). Adherence to these guidelines is paramount for
ensuring the safety of researchers, scientists, and drug development professionals. This guide
offers direct, procedural steps for safe operation and disposal, reinforcing our commitment to
being your trusted partner in laboratory safety and chemical handling.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Amino-4-chlorobenzonitrile is a solid substance that presents several hazards. It is harmful
if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye
irritation, and may cause respiratory irritation.[1][2] Therefore, the use of appropriate Personal
Protective Equipment (PPE) is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[1][2]

Protects against dust particles
and splashes that can cause

serious eye irritation.

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, which
can lead to irritation and

potential allergic reactions.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher.

Minimizes the inhalation of
dust particles that can cause

respiratory tract irritation.[1][2]

Protective Clothing

A lab coat or other suitable

protective clothing.

Provides an additional barrier

to prevent skin contact.

Safe Handling and Storage Workflow

Proper handling and storage are crucial to maintaining a safe laboratory environment. The

following workflow outlines the key steps from receiving the chemical to its final disposal.
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Handling
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Caption: Workflow for the safe handling of 3-Amino-4-chlorobenzonitrile.

Emergency Procedures: First Aid

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. If skin irritation or a rash occurs, seek

medical attention.[3]

Move the exposed person to fresh air. If

breathing is difficult, give oxygen. If not

Inhalation
breathing, give artificial respiration. Seek
medical attention.[3]
Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
Ingestion unconscious person. Call a poison control

center or doctor immediately for treatment

advice.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response Protocol:

o Evacuate and Ventilate: Immediately evacuate the area of the spill and ensure it is well-

ventilated.

o Wear Appropriate PPE: Before attempting to clean the spill, don the full recommended

personal protective equipment.

o Contain the Spill: For a solid spill, carefully sweep up the material to avoid generating dust.
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Absorb and Neutralize: Cover the spill with an inert absorbent material such as dry lime,
sand, or soda ash.[3]

Collect and Containerize: Place the absorbed material into a clearly labeled, sealed
container for hazardous waste.

Decontaminate the Area: Clean the spill area thoroughly with a suitable decontamination
solution and dispose of all cleaning materials as hazardous waste.

Report the Incident: Report the spill to the appropriate environmental health and safety
personnel at your institution.

Waste Disposal Plan:

Waste 3-Amino-4-chlorobenzonitrile and any contaminated materials must be treated as
hazardous waste.

Segregate Waste: Collect all waste material contaminated with 3-Amino-4-
chlorobenzonitrile in a dedicated, properly labeled, and sealed container.

Follow Regulations: Dispose of the hazardous waste in accordance with all applicable local,
state, and federal regulations.[1] This typically involves arranging for collection by a licensed
hazardous waste disposal company.

Do Not Dispose in General Trash or Drains: Under no circumstances should this chemical or
its containers be disposed of in the general trash or washed down the drain.

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Amino-4-chlorobenzonitrile can aid
in its safe handling and storage.
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Property Value

CAS Number 53312-79-1[1][4][5]
Molecular Formula C7HsCIN2[4][5]

Molecular Weight 152.58 g/mol [1][4][5]
Appearance Solid[1]

Melting Point 87-91 °C[1][6]

Storage Class 11 - Combustible Solids[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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